molecular formula C21H19N7O3 B267969 8-(3,4-dimethoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

8-(3,4-dimethoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

Cat. No. B267969
M. Wt: 417.4 g/mol
InChI Key: NJGLUDVWULKGAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-(3,4-dimethoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one, commonly known as DMPT, is a novel synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DMPT belongs to the class of compounds known as pheromones, which are chemical signals used for communication between individuals of the same species.

Mechanism of Action

The mechanism of action of DMPT is not fully understood, but it is believed to act on the central nervous system of animals. DMPT is thought to stimulate the release of luteinizing hormone-releasing hormone (LHRH) in the hypothalamus, which in turn stimulates the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland. This leads to an increase in testosterone production in males and estrogen production in females.
Biochemical and Physiological Effects:
DMPT has been shown to have various biochemical and physiological effects on animals. In livestock, DMPT has been shown to improve feed efficiency and growth performance. In fish and shellfish, DMPT has been used as a feeding attractant to increase feed consumption and growth. In addition, DMPT has been investigated for its potential as an anti-inflammatory and anti-cancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using DMPT in lab experiments is its ability to improve feed efficiency and growth performance in animals. This can be useful in studies that require animals to be fed a specific diet. However, one limitation of using DMPT is its potential to affect the reproductive system of animals. This can be a confounding factor in studies that investigate the effects of other compounds on the reproductive system.

Future Directions

There are several future directions for research on DMPT. One area of interest is the potential use of DMPT as an anti-inflammatory and anti-cancer agent in humans. Another area of interest is the development of new synthesis methods for DMPT that are more efficient and cost-effective. Furthermore, the effects of DMPT on the reproductive system of animals need to be studied in more detail to better understand its potential applications in various fields.
Conclusion:
In conclusion, DMPT is a novel synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DMPT has been studied extensively for its ability to improve feed efficiency and growth performance in animals, and its potential as an anti-inflammatory and anti-cancer agent in humans. However, further research is needed to fully understand the mechanism of action of DMPT and its potential applications in various fields.

Synthesis Methods

DMPT is synthesized using a multi-step process involving the reaction of various reagents and starting materials. The synthesis of DMPT is a complex process that requires expertise in organic chemistry. One of the most common methods for synthesizing DMPT is through the reaction of 3,4-dimethoxybenzaldehyde and 4-methylphenylhydrazine in the presence of a catalyst. The resulting intermediate is then subjected to further reactions to obtain DMPT.

Scientific Research Applications

DMPT has been studied extensively for its potential applications in various fields, including agriculture, aquaculture, and medicine. In agriculture, DMPT has been shown to improve feed efficiency and growth performance in livestock. In aquaculture, DMPT has been used as a feeding attractant to increase the consumption of feed by fish and shellfish. In medicine, DMPT has been investigated for its potential as an anti-inflammatory and anti-cancer agent.

properties

Product Name

8-(3,4-dimethoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

Molecular Formula

C21H19N7O3

Molecular Weight

417.4 g/mol

IUPAC Name

8-(3,4-dimethoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

InChI

InChI=1S/C21H19N7O3/c1-11-4-6-12(7-5-11)17-16-18(20(29)24-23-17)22-21-25-26-27-28(21)19(16)13-8-9-14(30-2)15(10-13)31-3/h4-10,19,26-27H,1-3H3

InChI Key

NJGLUDVWULKGAM-UHFFFAOYSA-N

Isomeric SMILES

CC1=CC=C(C=C1)C2=C3C(N4C(=NNN4)N=C3C(=O)N=N2)C5=CC(=C(C=C5)OC)OC

SMILES

CC1=CC=C(C=C1)C2=C3C(N4C(=NNN4)N=C3C(=O)N=N2)C5=CC(=C(C=C5)OC)OC

Canonical SMILES

CC1=CC=C(C=C1)C2=C3C(N4C(=NNN4)N=C3C(=O)N=N2)C5=CC(=C(C=C5)OC)OC

Origin of Product

United States

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